Cas no 2223-82-7 (2,2-Dimethylpropane-1,3-diyl diacrylate)

• Product Name: 2,2-Dimethylpropane-1,3-diyl diacrylate
• CAS No: 2223-82-7
• MF: C₁₁H₁₆O₄
• MW: 212.242343902588
• MDL: MFCD00048148
• CID: 42643
• PubChem ID: 24865516
• Update Time: 2026-05-14

2,2-Dimethylpropane-1,3-diyl diacrylate Chemical and Physical Properties

Names and Identifiers

• 2,2-Dimethylpropanediol diacrylate
• NPGDA
• 1,3-BIS(ACRYLOYLOXY)-2,2-DIMETHYLPROPANE
• 2,2-DIMETHYL-1,3-PROPANEDIOL DIACRYLATE
• NEOPENTYL GLYCOL DIACRYLATE
• 2,2-dimethylpropane-1,3-dioldiacrylate
• 2,2-Dimethylpropanediacrylate
• 2,2-dimethyltrimethyleneacrylate
• 2-Propenoicacid,2,2-dimethyl-1,3-propanediylester
• 3-propanediol,2,2-dimethyl-diacrylate
• acrylicacid,2,2-dimethyl-1,3-propanedioldiester
• acrylicacid,2,2-dimethyltrimethyleneester
• dimethylolpropanediacrylate
• sr247
• viscoat247
• 2,2-dimethyltrimethylene diacrylate
• 2,2-dimethyl-1,3-propanediyl diacrylate
• Neopentylene glycol diacrylate
• NEOPENTANEDIOLDIACRYLATE
• NEOPENTGLYCOL DIACRYLATE
• Neopentyl Glycol Diacrylate (stabilized with MEHQ)
• LIGHT ACRYLATE NP-A
• Neopentyl glycol dia
• 1,3-Bis(acryloyloxy)-2,2-dimethylpropane (stabilized with MEHQ)
• 2,2-Dimethyl-1,3-propanediol Diacrylate (stabilized with MEHQ)
• Neopentylglycol diacrylate
• Viscoat 247
• Dimethylolpropane diacrylate
• 2,2-Dimethylpropane diacrylate
• Neopentanediol diacrylate
• 2,2-Dimethylpropane-1,3-diyl diacrylate
• SR 247
• 2,2-DIMETHYLTRIMETHYLENE ACRYLATE
• 0OHU17DNNU
• 2,2-Dimethylpropane-1,3-diol diacrylate
• Acrylic acid, 2,2-dimethyltrimethylene ester
• 1,3-Propanediol, 2,2-

• MDL： MFCD00048148
• Inchi： 1S/C11H16O4/c1-5-9(12)14-7-11(3,4)8-15-10(13)6-2/h5-6H,1-2,7-8H2,3-4H3
• InChI Key： MXFQRSUWYYSPOC-UHFFFAOYSA-N
• SMILES： O(C(C([H])=C([H])[H])=O)C([H])([H])C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])OC(C([H])=C([H])[H])=O

Computed Properties

• Exact Mass: 212.10500
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 8
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 52.6

Experimental Properties

• Color/Form: Colorless or light yellow transparent liquid
• Density: 1.031 g/mL at 25 °C(lit.)
• Melting Point: 6°C(lit.)
• Boiling Point: 96°C/0.8mmHg(lit.)
• Flash Point: Degrees Fahrenheit:235.4°F
  Degrees Celsius:113°C
  
• Refractive Index: n20/D 1.453(lit.)
• PSA: 52.60000
• LogP: 1.47100
• Solubility: Soluble in organic solvents such as low-carbon alcohols and aromatic hydrocarbons, insoluble in water

2,2-Dimethylpropane-1,3-diyl diacrylate Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H311,H315,H317,H319
• Warning Statement： P280,P305+P351+P338
• Hazardous Material transportation number：UN 2810 6.1/PG 2
• WGK Germany：1
• Hazard Category Code： 24-36/38-43
• Safety Instruction： S28-S39-S45
• RTECS：AS8925000
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：6.1(b)
• HazardClass：6.1(b)
• PackingGroup：II
• Safety Term：6.1(b)
• Packing Group：III
• Risk Phrases：R24; R36/38; R43

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Dicarboxylic acids and derivatives
• Material Chemicals High Polymer Materials

Additional information on 2,2-Dimethylpropane-1,3-diyl diacrylate

Introduction to 2,2-Dimethylpropane-1,3-diyl diacrylate (CAS No: 2223-82-7) and Its Emerging Applications in Modern Chemistry

2,2-Dimethylpropane-1,3-diyl diacrylate, chemically known as 1,3-diacryloyloxyisobutane, is a versatile monomer with significant utility in the field of polymer chemistry and material science. Its molecular structure, characterized by a highly branched isobutyl core and acrylate functional groups, imparts unique reactivity and mechanical properties, making it a valuable component in the synthesis of advanced materials. This compound, identified by the CAS number 2223-82-7, has garnered attention for its role in developing high-performance polymers, adhesives, and coatings.

The chemical formula of 2,2-Dimethylpropane-1,3-diyl diacrylate is C₈H₁₂O₄, reflecting its composition of eight carbon atoms, twelve hydrogen atoms, and four oxygen atoms. The presence of two acrylate groups (–COCH=CH₂) at the 1 and 3 positions of the isobutyl backbone enhances its reactivity in radical polymerization reactions. This feature has positioned it as a key monomer in the synthesis of thermosetting resins, UV-curable coatings, and specialty elastomers.

In recent years, research into 2,2-Dimethylpropane-1,3-diyl diacrylate has been driven by its potential applications in biomedical materials and nanotechnology. The compound’s ability to form cross-linked networks with high thermal stability and mechanical strength has made it attractive for use in dental composites and biomedical implants. Studies have demonstrated its efficacy in creating hydrogels with controlled degradation rates, which are particularly useful for drug delivery systems and tissue engineering scaffolds.

One of the most compelling aspects of 2,2-Dimethylpropane-1,3-diyl diacrylate is its compatibility with other functionalized monomers. Researchers have explored its use in copolymerization with bio-based monomers to develop sustainable polymers with reduced environmental impact. These efforts align with global trends toward green chemistry and renewable resources. Additionally, the compound’s reactivity allows for the introduction of various side groups into the polymer matrix, enabling fine-tuning of material properties such as flexibility, durability, and biocompatibility.

The industrial significance of CAS No 2223-82-7 cannot be overstated. Its role in formulating advanced adhesives has been particularly noteworthy. The high reactivity of its acrylate groups facilitates rapid curing under UV light or heat activation, resulting in strong bonds suitable for automotive assembly and electronics manufacturing. Furthermore, its incorporation into pressure-sensitive adhesives has improved peel strength and resistance to aging.

Recent advancements in polymer science have highlighted the potential of 2,2-Dimethylpropane-1,3-diyl diacrylate in smart materials capable of responding to external stimuli such as temperature or pH changes. These responsive polymers are being explored for applications in sensors and self-healing materials. The compound’s ability to undergo reversible cross-linking under specific conditions makes it an ideal candidate for developing such innovative technologies.

The synthesis of 1,3-diacryloyloxyisobutane typically involves the reaction of isobutylene oxide with acrylic acid or acryloyl chloride under controlled conditions. This process ensures high purity and yield, making it commercially viable for industrial applications. The growing demand for high-performance polymers has spurred interest in optimizing synthetic routes to enhance efficiency while minimizing waste.

In conclusion,2,2-Dimethylpropane-1,3-diyl diacrylate (CAS No: 2223-82-7) represents a cornerstone material in modern chemistry. Its unique structural features enable diverse applications across multiple industries—from biomedical engineering to automotive manufacturing—underscoring its importance as a building block for advanced materials. As research continues to uncover new possibilities for this compound,its role is poised to expand further into emerging fields requiring innovative polymeric solutions.